Cas no 957299-11-5 (ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate)

Ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical research. Its structure features a carbamoyl substituent at the 3-position and an ester group at the 5-position, offering versatility as an intermediate in synthetic chemistry. The compound exhibits stability under standard conditions and demonstrates potential as a precursor for bioactive molecules, including enzyme inhibitors or pesticidal agents. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The presence of both polar (carbamoyl, ester) and nonpolar (isopropyl) groups enhances solubility in a range of organic solvents, facilitating further derivatization.

ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate structure

957299-11-5 structure

Product Name:ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate

CAS No:957299-11-5

MF:C₁₁H₁₇N₃O₃

MW:239.270982503891

MDL:MFCD03074166

CID:3153667

PubChem ID:842658

Update Time:2025-06-07

ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(isopropylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylate
- ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate
- CS-0299225
- ethyl 5-(isopropylcarbamoyl)-2-methylpyrazole-3-carboxylate
- ethyl 1-methyl-3-[(propan-2-yl)carbamoyl]-1H-pyrazole-5-carboxylate
- Oprea1_405319
- Ethyl3-(isopropylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylate
- STK352261
- EN300-231675
- ethyl 3-[(isopropylamino)carbonyl]-1-methyl-1H-pyrazole-5-carboxylate
- AKOS005167881
- 957299-11-5
- ethyl 1-methyl-3-(propan-2-ylcarbamoyl)-1H-pyrazole-5-carboxylate
- ethyl 2-methyl-5-(propan-2-ylcarbamoyl)pyrazole-3-carboxylate
- AK-968/41169752
- MDL： MFCD03074166
- Inchi： 1S/C11H17N3O3/c1-5-17-11(16)9-6-8(13-14(9)4)10(15)12-7(2)3/h6-7H,5H2,1-4H3,(H,12,15)
- InChI Key： SBNUIQCUWUDDHZ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(C(NC(C)C)=O)=NN1C)=O

Computed Properties

Exact Mass: 239.12699141Da
Monoisotopic Mass: 239.12699141Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 73.2Å²

ethyl 1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylate Pricemore >>

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